N-Ethylpyrrole
Overview
Description
N-Ethylpyrrole is a chemical compound with the linear formula C6H9N . It’s one of the ethyl-substituted derivatives of pyrrole .
Synthesis Analysis
The synthesis of this compound and its derivatives can be achieved through solvent-free chemical oxidative polymerizations. This process involves the mechanical mixing of the monomer and solid FeCl3 oxidant under a nitrogen atmosphere .Molecular Structure Analysis
The molecular structure of this compound can be determined using techniques such as X-ray crystallography . The structure can also be viewed using Java or Javascript .Chemical Reactions Analysis
Monitoring reactive intermediates can provide vital information in the study of synthetic reaction mechanisms, enabling the design of new catalysts and methods .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques. For example, Fourier transform infrared spectroscopy studies indicated the presence of hydroxy and carbonyl groups which were introduced during the polymerization due to overoxidation .Scientific Research Applications
Ultrafast Decay Dynamics in Excited States
N-Ethylpyrrole, a derivative of pyrrole, exhibits interesting ultrafast decay dynamics when excited to the S1 electronic state. This behavior has been studied using femtosecond time-resolved photoelectron imaging, revealing multiple time constants associated with different vibrational states in the S1 state, indicating complex decay mechanisms (Yuan et al., 2021).
Electrochromic Properties
N-Ethyl substituted poly(3,4-ethylenedioxypyrrole) is a notable electrochromic polymer displaying multicolor electrochromism. This material switches colors between green, violet, and grey, making it significant for electrochromic devices such as smart windows or displays (Kraft et al., 2007).
Electrochemical Behavior in Polypyrrole Films
The electrochemical properties of poly(this compound) films demonstrate anion-specific ion transport behavior in propylene carbonate solutions. The nature of dopant anions and the N-substituents (ethyl vs. methyl) significantly affect solvent transport behavior, charge capacity, and ionic resistance of these films, making them relevant for various electronic applications (Lee et al., 2002).
Photodissociation Dynamics
In the study of photodissociation dynamics, the primary photochemistry of 2-ethylpyrrole was explored using ultrafast ion imaging techniques. This research provides insight into the effects of ring substitution on dissociation dynamics, particularly in N-H bond cleavage, which is crucial for understanding chemical reactivity and stability in various applications (Cole-Filipiak et al., 2017).
Synthesis and Characterization of N-Substituted Polymers
N-Substituted poly(ethylenepyrrole) represents a novel type of functionalized polymer derivative, where the high density of pyrrolic units with versatile nitrogen-bound substituents offers significant potential in material science for applications like coatings, adhesives, and conductive materials (Chen et al., 1989).
Safety and Hazards
N-Ethylpyrrole is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It’s classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicant (single exposure) with the target organ being the respiratory system .
Future Directions
The future directions of N-Ethylpyrrole research could involve exploring its ultrafast decay dynamics when excited to the S1 electronic state using a femtosecond time-resolved photoelectron imaging method . Additionally, transforming the abundant raw materials (e.g., H2O, CO2, N2) on the earth into renewable fuels and chemicals (e.g., H2, hydrocarbons, NH3) through catalytic reactions could be another promising direction .
properties
IUPAC Name |
1-ethylpyrrole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N/c1-2-7-5-3-4-6-7/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPUAYOJTHRDUTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80870703 |
Source
|
| Record name | 1-Ethyl-1H-pyrrole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80870703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
95.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
617-92-5, 92933-61-4 |
Source
|
| Record name | 1-Ethyl-1H-pyrrole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=617-92-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Ethylpyrrole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000617925 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-Pyrrole, ethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0092933614 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Ethylpyrrole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6756 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Ethyl-1H-pyrrole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80870703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Ethylpyrrole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-Ethylpyrrole | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JCK8RWU2W2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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